Cas no 1806489-15-5 (3-Iodo-5-methyl-2-(trifluoromethyl)pyridine)

• Product Name: 3-Iodo-5-methyl-2-(trifluoromethyl)pyridine
• CAS No: 1806489-15-5
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4907759
• Update Time: 2025-06-13

3-Iodo-5-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-methyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F3IN/c1-4-2-5(11)6(12-3-4)7(8,9)10/h2-3H,1H3
• InChI Key： QEBHZLQIFBFZPK-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=CN=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 3-Iodo-5-methyl-2-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Iodo-5-methyl-2-(trifluoromethyl)pyridine (CAS No. 1806489-15-5): Properties, Applications, and Industry Insights

3-Iodo-5-methyl-2-(trifluoromethyl)pyridine, identified by its CAS number 1806489-15-5, is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research. This halogenated pyridine derivative combines a trifluoromethyl group with an iodo substituent, creating unique reactivity patterns that make it valuable for cross-coupling reactions and drug intermediate synthesis. Its molecular structure (C₇H₅F₃IN) features strategic functionalization at the 2-, 3-, and 5-positions, enabling precise modifications in target molecules.

Recent literature highlights the compound's role in Suzuki-Miyaura couplings and palladium-catalyzed reactions, addressing growing demand for fluorinated building blocks in medicinal chemistry. The trifluoromethyl group enhances metabolic stability and lipophilicity – critical factors in developing bioactive compounds with improved pharmacokinetics. Industry reports indicate a 28% year-over-year increase in applications for similar halogenated pyridines, driven by their utility in crop protection agents and kinase inhibitor development.

Analytical characterization of CAS 1806489-15-5 reveals distinctive spectral signatures: ¹⁹F NMR typically shows a singlet near -60 ppm for the CF₃ group, while ¹H NMR displays characteristic aromatic protons between 7.5-8.5 ppm. The iodo substituent at the 3-position provides an excellent handle for transition metal catalysis, with recent studies demonstrating its efficacy in C-N bond formation reactions under mild conditions. These properties align with current trends favoring atom-economical synthesis and late-stage functionalization strategies.

From a commercial perspective, 3-Iodo-5-methyl-2-(trifluoromethyl)pyridine fills a niche in the high-value intermediates market. Procurement specialists emphasize the importance of batch-to-batch consistency and low heavy metal content when sourcing this material, particularly for GMP applications. Storage recommendations typically specify amber glass containers under inert atmosphere to preserve the iodo group's reactivity, with shelf-life studies showing >95% purity retention at -20°C over 24 months.

Emerging applications leverage the compound's dual functionality for constructing multi-target directed ligands (MTDLs) in neurodegenerative disease research. The methyl group at the 5-position allows additional derivatization, while the electron-withdrawing trifluoromethyl moiety influences π-stacking interactions in protein binding. These features have sparked interest in its use for PET tracer development, where the radioactive iodine isotope can be introduced via isotope exchange.

Environmental and handling considerations for 1806489-15-5 follow standard protocols for iodoaromatic compounds. While not classified as hazardous under GHS criteria, recommended precautions include glove box techniques for air-sensitive reactions and waste solvent recovery systems to minimize ecological impact. The compound's stability profile compares favorably to bromo-analogues, with thermal decomposition onset temperatures exceeding 200°C by DSC analysis.

Future developments may explore its potential in click chemistry applications or as a directing group for C-H activation transformations. Patent analysis reveals growing IP activity around similar structures in antiviral compound libraries and material science additives. As synthetic methodologies advance, 3-Iodo-5-methyl-2-(trifluoromethyl)pyridine is poised to play an expanding role in rational drug design and precision chemical synthesis.